Cas no 1081748-38-0 (4-(2-methoxy-5-methylphenyl)but-3-en-2-one)

• Product Name: 4-(2-methoxy-5-methylphenyl)but-3-en-2-one
• CAS No: 1081748-38-0
• MF: C₁₂H₁₄O₂
• MW: 190.238363742828
• CID: 6364486
• PubChem ID: 165968090
• Update Time: 2024-01-16

4-(2-methoxy-5-methylphenyl)but-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(2-methoxy-5-methylphenyl)but-3-en-2-one
• 1081748-38-0
• EN300-1806194

• Inchi： 1S/C12H14O2/c1-9-4-7-12(14-3)11(8-9)6-5-10(2)13/h4-8H,1-3H3/b6-5+
• InChI Key： XZTUMYSTHDLWBC-AATRIKPKSA-N
• SMILES： O(C)C1C=CC(C)=CC=1/C=C/C(C)=O

Computed Properties

• Exact Mass: 190.099379685g/mol
• Monoisotopic Mass: 190.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles